4-(2-((7-Amino-2-(furan-2-yl)-[1,2,4]triazolo[1,5-a][1,3,5]triazin-5-yl)amino)ethyl)phenol

• CAS No.: 139180-30-6
• Product Name: 4-(2-((7-Amino-2-(furan-2-yl)-[1,2,4]triazolo[1,5-a][1,3,5]triazin-5-yl)amino)ethyl)phenol
• Molecular Formula: C16H15N7O2
• Molecular Weight: 337.34 g/mol
• IUPAC Name: 4-[2-[[7-amino-2-(furan-2-yl)-[1,2,4]triazolo[1,5-a][1,3,5]triazin-5-yl]amino]ethyl]phenol
• Standard InChI: InChI=1S/C16H15N7O2/c17-14-20-15(18-8-7-10-3-5-11(24)6-4-10)21-16-19-13(22-23(14)16)12-2-1-9-25-12/h1-6,9,24H,7-8H2,(H3,17,18,19,20,21,22)
• Standard InChIKey: PWTBZOIUWZOPFT-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C2=NN3C(=NC(=NC3=N2)NCCC4=CC=C(C=C4)O)N
• Canonical SMILES: C1=COC(=C1)C2=NN3C(=NC(=NC3=N2)NCCC4=CC=C(C=C4)O)N
• Appearance: Solid powder
• Description: ZM241385 is an adenosine A2A-receptor antagonist. ZM241385 enhances neuronal survival after oxygen-glucose deprivation in rat CA1 hippocampal slices. ZM241385 is a useful tool to study A2A-receptor function.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-(2-(7-amino-2-(2-furyl)-(1,2,4)triazolo(2,3-a)-(1,3,5)triazin-5-yl-amino)ethyl)phenol; ZM 241385; ZM-241385; ZM241385
• Reference: 1: Guo D, Xia L, van Veldhoven JP, Hazeu M, Mocking T, Brussee J, Ijzerman AP, Heitman LH. Binding kinetics of ZM241385 derivatives at the human adenosine A2A receptor. ChemMedChem. 2014 Apr;9(4):752-61. doi: 10.1002/cmdc.201300474. Epub 2014 Mar 3. PubMed PMID: 24591302.; 2: Li X, Kang H, Liu X, Liu Z, Shu K, Chen X, Zhu S. Effect of adenosine A2A receptor antagonist ZM241385 on amygdala-kindled seizures and progression of amygdala kindling. J Huazhong Univ Sci Technolog Med Sci. 2012 Apr;32(2):257-64. doi: 10.1007/s11596-012-0046-2. Epub 2012 Apr 20. PubMed PMID: 22528231.; 3: Doré AS, Robertson N, Errey JC, Ng I, Hollenstein K, Tehan B, Hurrell E, Bennett K, Congreve M, Magnani F, Tate CG, Weir M, Marshall FH. Structure of the adenosine A(2A) receptor in complex with ZM241385 and the xanthines XAC and caffeine. Structure. 2011 Sep 7;19(9):1283-93. doi: 10.1016/j.str.2011.06.014. PubMed PMID: 21885291; PubMed Central PMCID: PMC3732996.; 4: Wang Z, Che PL, Du J, Ha B, Yarema KJ. Static magnetic field exposure reproduces cellular effects of the Parkinson's disease drug candidate ZM241385. PLoS One. 2010 Nov 8;5(11):e13883. doi: 10.1371/journal.pone.0013883. PubMed PMID: 21079735; PubMed Central PMCID: PMC2975637.; 5: Pugliese AM, Traini C, Cipriani S, Gianfriddo M, Mello T, Giovannini MG, Galli A, Pedata F. The adenosine A2A receptor antagonist ZM241385 enhances neuronal survival after oxygen-glucose deprivation in rat CA1 hippocampal slices. Br J Pharmacol. 2009 Jul;157(5):818-30. doi: 10.1111/j.1476-5381.2009.00218.x. Epub 2009 May 5. PubMed PMID: 19422385; PubMed Central PMCID: PMC2721266.; 6: Li Q, Ye K, Blad CC, den Dulk H, Brouwer J, Ijzerman AP, Beukers MW. ZM241385, DPCPX, MRS1706 are inverse agonists with different relative intrinsic efficacies on constitutively active mutants of the human adenosine A2B receptor. J Pharmacol Exp Ther. 2007 Feb;320(2):637-45. Epub 2006 Oct 31. PubMed PMID: 17077318.; 7: Uustare A, Vonk A, Terasmaa A, Fuxe K, Rinken A. Kinetic and functional properties of [3H]ZM241385, a high affinity antagonist for adenosine A2A receptors. Life Sci. 2005 Feb 11;76(13):1513-26. Epub 2004 Dec 19. Erratum in: Life Sci. 2005 Jun 3;77(3):359. PubMed PMID: 15680315.; 8: Alexander SP, Millns PJ. [(3)H]ZM241385--an antagonist radioligand for adenosine A(2A) receptors in rat brain. Eur J Pharmacol. 2001 Jan 12;411(3):205-10. PubMed PMID: 11164377.; 9: Arif Hasan AZ, Abebe W, Mustafa SJ. Antagonism of coronary artery relaxation by adenosine A2A-receptor antagonist ZM241385. J Cardiovasc Pharmacol. 2000 Feb;35(2):322-5. PubMed PMID: 10672868.; 10: Cunha RA, Constantino MD, Ribeiro JA. ZM241385 is an antagonist of the facilitatory responses produced by the A2A adenosine receptor agonists CGS21680 and HENECA in the rat hippocampus. Br J Pharmacol. 1997 Dec;122(7):1279-84. PubMed PMID: 9421273; PubMed Central PMCID: PMC1565069.
• PubChem Compound: 176407
• Last Modified: Nov 11 2021